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hydroxyethyl)carbamate

Cat. No.: B104591 Get Quote

Physical Properties of Benzyl N-(2-
hydroxyethyl)carbamate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of Benzyl
N-(2-hydroxyethyl)carbamate, a key intermediate in pharmaceutical synthesis. The

information is presented to support research, development, and quality control activities.

Core Physical Properties
Benzyl N-(2-hydroxyethyl)carbamate is a white powder at room temperature.[1] Its primary

physical characteristics, melting point and solubility, are crucial for its handling, reaction setup,

and purification.

Data Presentation
The following tables summarize the available quantitative data for the physical properties of

Benzyl N-(2-hydroxyethyl)carbamate.
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Property Value Source

Melting Point 58-60 °C (lit.) [1][2][3]

Solvent Solubility Source

Water Soluble [1]

1% Acetic Acid Soluble [1]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following are detailed methodologies for measuring the melting point and solubility of Benzyl
N-(2-hydroxyethyl)carbamate.

Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. It is a key indicator of purity, with impurities typically causing a depression and

broadening of the melting range.

Methodology:

Sample Preparation: A small amount of dry Benzyl N-(2-hydroxyethyl)carbamate powder

is finely crushed. The open end of a capillary tube is pressed into the powder. The tube is

then tapped gently to pack the powder into the closed end, aiming for a sample height of 2-3

mm.

Apparatus Setup: The packed capillary tube is placed in a melting point apparatus. The

apparatus is equipped with a heating block, a thermometer, and a viewing lens.

Measurement:

A preliminary, rapid heating is performed to get an approximate melting temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB6201850_EN.htm
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7465543/
https://m.chemicalbook.com/ProductChemicalPropertiesCB6201850_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6201850_EN.htm
https://www.benchchem.com/product/b104591?utm_src=pdf-body
https://www.benchchem.com/product/b104591?utm_src=pdf-body
https://www.benchchem.com/product/b104591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A second, fresh sample is prepared. The apparatus is heated to a temperature

approximately 10-15 °C below the estimated melting point.

The heating rate is then slowed to 1-2 °C per minute to ensure thermal equilibrium

between the sample, the heating block, and the thermometer.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last solid crystal melts is recorded as the end of the melting

range.

Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure

compound. A broad melting range suggests the presence of impurities.

Solubility Determination
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Qualitative and quantitative assessments are vital for developing purification methods and

formulation strategies.

Methodology (Qualitative):

Sample Preparation: A small, pre-weighed amount of Benzyl N-(2-hydroxyethyl)carbamate
(e.g., 10 mg) is placed into a test tube.

Solvent Addition: A known volume of the solvent to be tested (e.g., 1 mL of water) is added to

the test tube.

Observation: The mixture is agitated (e.g., by vortexing) at a controlled temperature. The

visual disappearance of the solid indicates solubility. The observation is recorded as soluble,

partially soluble, or insoluble.

Methodology (Quantitative - Isothermal Saturation Method):

Sample Preparation: An excess amount of Benzyl N-(2-hydroxyethyl)carbamate is added

to a known volume of the solvent in a sealed container.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b104591?utm_src=pdf-body
https://www.benchchem.com/product/b104591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,

24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.

Sample Analysis:

The undissolved solid is separated from the solution by filtration or centrifugation.

A known volume of the clear, saturated solution is carefully removed.

The concentration of the dissolved Benzyl N-(2-hydroxyethyl)carbamate in the aliquot is

determined using an appropriate analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis Spectroscopy, against a calibration curve of known

concentrations.

Calculation: The solubility is then expressed in terms of mass per unit volume (e.g., mg/mL)

or molarity (mol/L).

Mandatory Visualization
The following diagram illustrates the general experimental workflow for the determination of the

physical properties of Benzyl N-(2-hydroxyethyl)carbamate.
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Physical Property Determination Workflow

Melting Point Analysis

Solubility Analysis
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Caption: Experimental workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB6201850_EN.htm
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7465543/
https://www.benchchem.com/product/b104591#physical-properties-of-benzyl-n-2-hydroxyethyl-carbamate-melting-point-solubility
https://www.benchchem.com/product/b104591#physical-properties-of-benzyl-n-2-hydroxyethyl-carbamate-melting-point-solubility
https://www.benchchem.com/product/b104591#physical-properties-of-benzyl-n-2-hydroxyethyl-carbamate-melting-point-solubility
https://www.benchchem.com/product/b104591#physical-properties-of-benzyl-n-2-hydroxyethyl-carbamate-melting-point-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

